Cas no 1522137-89-8 (3-Bromo-2-fluoro-6-methylaniline)

• Product Name: 3-Bromo-2-fluoro-6-methylaniline
• CAS No: 1522137-89-8
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 5003282
• Update Time: 2025-11-01

3-Bromo-2-fluoro-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-methylaniline

• Inchi： 1S/C7H7BrFN/c1-4-2-3-5(8)6(9)7(4)10/h2-3H,10H2,1H3
• InChI Key： VQNSEDIAEPUXJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-Bromo-2-fluoro-6-methylaniline

3-Bromo-2-fluoro-6-methylaniline (CAS No. 1522137-89-8): An Overview and Recent Advances

3-Bromo-2-fluoro-6-methylaniline (CAS No. 1522137-89-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound, characterized by the presence of a bromine, fluorine, and methyl group on an aniline backbone, offers a range of functional possibilities that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical structure of 3-Bromo-2-fluoro-6-methylaniline is defined by its aromatic ring with substituents at specific positions. The bromine atom at the 3-position, the fluorine atom at the 2-position, and the methyl group at the 6-position contribute to its distinct reactivity and physical properties. These substituents can significantly influence the compound's solubility, stability, and reactivity, making it a suitable candidate for a wide array of chemical transformations.

In recent years, 3-Bromo-2-fluoro-6-methylaniline has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of novel antitumor agents. Researchers have explored its use as a building block for creating compounds with enhanced anticancer activity. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-Bromo-2-fluoro-6-methylaniline-derived compounds that exhibited potent cytotoxic effects against various cancer cell lines. The bromine and fluorine substituents were found to play crucial roles in modulating the biological activity and selectivity of these compounds.

Beyond its pharmaceutical applications, 3-Bromo-2-fluoro-6-methylaniline has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. A recent study in Advanced Materials highlighted the use of 3-Bromo-2-fluoro-6-methylaniline-based polymers in organic photovoltaic cells, where they demonstrated improved charge transport properties and enhanced device performance.

The synthesis of 3-Bromo-2-fluoro-6-methylaniline typically involves multi-step reactions to introduce the desired substituents onto the aniline backbone. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution, and cross-coupling reactions. These methods allow for precise control over the placement and nature of the substituents, enabling chemists to tailor the compound's properties for specific applications.

In terms of safety and handling, while 3-Bromo-2-fluoro-6-methylaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate ventilation should be used to prevent inhalation of vapors.

The environmental impact of 3-Bromo-2-fluoro-6-methylaniline is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to handle and dispose of this compound in an environmentally responsible manner. Proper waste management practices should be followed to prevent contamination of soil and water resources.

In conclusion, 3-Bromo-2-fluoro-6-methylaniline (CAS No. 1522137-89-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel pharmaceuticals and advanced materials with enhanced properties. Ongoing research continues to uncover new applications and improve our understanding of this versatile compound.